1-Methyl-4-[4-(methylsulfanyl)phenoxy]-2-(propylsulfanyl)benzene

• CAS No.: 61166-66-3
• Molecular Formula: C17H20OS2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: 1-methyl-4-(4-methylsulfanylphenoxy)-2-propylsulfanylbenzene
• InChI: InChI=1S/C17H20OS2/c1-4-11-20-17-12-15(6-5-13(17)2)18-14-7-9-16(19-3)10-8-14/h5-10,12H,4,11H2,1-3H3
• InChI Key: RYYWNXMJTDIBFF-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=C(C=CC(=C1)OC2=CC=C(C=C2)SC)C

Description

1-Methyl-4-[4-(methylsulfanyl)phenoxy]-2-(propylsulfanyl)benzene is a useful research compound. Its molecular formula is C17H20OS2 and its molecular weight is 304.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methyl-3-(n-propylthio)phenol (4.0 g, 0.02 mole) and 85.5 % potassium hydroxide (1.4 g, 0.02 mole) were dissolved in N,N-dimethylacetamide (40 ml) above 90° C. 4-Bromomethylthiobenzene (4.0 g, 0.02 mole) and Cu powder (0.5 g, 0.008 mole) were added to this solution below 90° C and the mixture was stirred at 120° - 160° C for 14 hr. After cooling, the reaction mixture was poured into water (100 ml) and extracted twice with benzene. The combined organic layers were washed with 5 % sodium hydroxide solution, 5 % hydrochloric acid solution, and water, then dried over sodium sulfate. The solvent was removed, and the residue was distilled under reduced pressure. The yield of 4-methyl-3-n-propylthiophenyl 4-methylthiophenyl ether was 4.1 g (61.5 %), colorless oil, bp 188° - 190° C/2 mmHg. Anal. Found: C, 67.12; H, 6.59. Calcd. for C17H20OS2 : C, 67.06; H, 6.62 %